N-(benzo[d][1,3]dioxol-5-yl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)propanamide
• InChI: InChI=1S/C21H17N5O4/c27-19(24-14-6-7-17-18(10-14)30-13-29-17)8-9-25-12-22-20-16(21(25)28)11-23-26(20)15-4-2-1-3-5-15/h1-7,10-12H,8-9,13H2,(H,24,27)
• InChI Key: DIFFLTCXMOWOPO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CCN3C=NC4=C(C3=O)C=NN4C5=CC=CC=C5
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Mitochondria in Tumor Cells

. . .

Treatment of Glucose-Starved Tumors

. . .

Antineoplastic Activity

. This means it could be used to prevent, inhibit or halt the development of a tumor. .

Antidiabetic Agent

. .

Safety for Normal Cells

. .

In Vivo Efficacy

. .

Mechanism of Action

Target of Action

The primary target of N-(2H-1,3-benzodioxol-5-yl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide is the mitochondria in tumor cells . This compound has been found to be efficacious in tumor cells experiencing glucose starvation .

Mode of Action

N-(2H-1,3-benzodioxol-5-yl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide interacts with its target, the mitochondria, by inhibiting the mitochondrial membrane potential . This inhibition is a key aspect of its mode of action.

Biochemical Pathways

The compound affects the biochemical pathways related to glucose starvation in tumor cells. It has been observed that compounds exhibiting selective toxicity upon glucose starvation, like N-(2H-1,3-benzodioxol-5-yl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide, inhibit the mTOR pathway upon glucose starvation . This inhibition of the mTOR pathway and the mitochondrial membrane potential are key aspects of the affected biochemical pathways.

Result of Action

The molecular and cellular effects of N-(2H-1,3-benzodioxol-5-yl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide’s action result in the death of tumor cells under glucose starvation conditions . By inhibiting the mitochondrial membrane potential, it disrupts the energy production of the cells, leading to cell death .

Action Environment

The action of N-(2H-1,3-benzodioxol-5-yl)-3-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}propanamide is influenced by the glucose levels in the tumor environment. Tumor cells often experience glucose starvation, which is when this compound is most effective . Therefore, the glucose levels in the tumor environment play a crucial role in the compound’s action, efficacy, and stability.